
CAS number and molecular weight of 1,8-
nonadiene

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1,8-Nonadiene

Cat. No.: B1346706 Get Quote

An In-depth Technical Guide to 1,8-Nonadiene
For Researchers, Scientists, and Drug Development Professionals

Introduction
1,8-Nonadiene is a linear alpha,omega (α,ω)-diene, an organic compound featuring a nine-

carbon chain with terminal double bonds. Its chemical structure makes it a valuable bifunctional

monomer and starting material in various chemical transformations, most notably in

polymerization reactions and as a building block in complex organic synthesis. This guide

provides a comprehensive overview of its chemical and physical properties, key synthetic

applications, and relevant experimental procedures.

Core Properties and Data
The fundamental properties of 1,8-nonadiene are summarized below, providing essential data

for its use in a laboratory or industrial setting.
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Property Value

CAS Number 4900-30-5[1][2][3][4]

Molecular Formula C₉H₁₆[1][3][5]

Molecular Weight 124.22 g/mol [1][3][5]

IUPAC Name nona-1,8-diene[1]

Appearance Colorless to almost colorless clear liquid[5][6]

Density 0.743 g/mL at 25 °C[5][7]

Boiling Point 141-143 °C[6][7]

Flash Point 26 °C (79 °F)[5]

Refractive Index 1.426 - 1.429 @ 20 °C[7][8]

Key Synthetic Application: Acyclic Diene Metathesis
(ADMET) Polymerization
A primary application of 1,8-nonadiene in research is its use as a monomer in Acyclic Diene

Metathesis (ADMET) polymerization. This step-growth condensation reaction utilizes olefin

metathesis to form long-chain unsaturated polymers (polyenes) and a volatile byproduct,

ethylene gas. The removal of ethylene drives the reaction to completion. This method is

particularly valuable for synthesizing well-defined polymers. Subsequent hydrogenation of the

resulting poly(heptenylene) can yield linear polyethylene.

The general workflow for this process is outlined in the diagram below.
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Caption: Workflow for ADMET polymerization of 1,8-nonadiene.

Experimental Protocols
Representative Protocol for ADMET Polymerization of
1,8-Nonadiene
This protocol is a representative example for the synthesis of poly(heptenylene) via ADMET

polymerization using a Grubbs-type catalyst. All procedures should be performed under an

inert atmosphere (e.g., argon or nitrogen) using standard Schlenk line or glovebox techniques.

Materials:

1,8-Nonadiene (purified by distillation over CaH₂)
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Grubbs' Catalyst (e.g., Grubbs' 1st or 2nd Generation)

Anhydrous, degassed solvent (e.g., toluene or chlorobenzene)

Ethyl vinyl ether (for termination)

Methanol (for precipitation)

Schlenk flask or similar reaction vessel equipped with a magnetic stir bar and condenser

Vacuum line

Procedure:

Reactor Setup: In a glovebox, add the desired amount of Grubbs' catalyst to a dry Schlenk

flask. A typical monomer-to-catalyst ratio is between 500:1 and 2000:1.

Monomer Addition: Remove the flask from the glovebox and connect it to a Schlenk line. Add

the anhydrous, degassed solvent via cannula, followed by the purified 1,8-nonadiene
monomer.

Polymerization: Heat the reaction mixture to the desired temperature (e.g., 50-60 °C) with

vigorous stirring. Apply a vacuum to the flask to facilitate the removal of the ethylene

byproduct, which will bubble out of the solution. The viscosity of the solution will increase as

the polymerization proceeds.[9]

Monitoring: The reaction can be monitored by observing the increase in viscosity or by taking

aliquots for analysis (e.g., GPC) to determine molecular weight growth.

Termination: Once the desired molecular weight is achieved or the reaction has proceeded

for a sufficient time (e.g., 12-24 hours), cool the mixture to room temperature. Terminate the

polymerization by adding a small excess of ethyl vinyl ether and stirring for 20-30 minutes.

Isolation and Purification: Precipitate the polymer by slowly pouring the viscous reaction

mixture into a large volume of stirred methanol.

Drying: Collect the precipitated polymer by filtration, wash with additional methanol, and dry

under vacuum at a moderate temperature (e.g., 40-50 °C) until a constant weight is
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achieved.

Safety and Handling
1,8-Nonadiene is a flammable liquid and vapor.[1][5] It can cause skin and eye irritation.[1][5]

Standard safety precautions for handling flammable organic liquids should be strictly followed.

This includes working in a well-ventilated fume hood and wearing appropriate personal

protective equipment (PPE), such as safety glasses, gloves, and a flame-retardant lab coat.[5]

Store in a cool, dry, well-ventilated area away from sources of ignition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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